Cas no 1172920-62-5 (6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 1172920-62-5
• MF: C₉H₁₀N₄OS₃
• MW: 286.396896839142
• CID: 4683402
• Update Time: 2025-05-21

6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one
• 4(3H)-pyrimidinone, 6-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-2-(methylthio)-

• Inchi： 1S/C9H10N4OS3/c1-5-12-13-9(17-5)16-4-6-3-7(14)11-8(10-6)15-2/h3H,4H2,1-2H3,(H,10,11,14)
• InChI Key： DOLOYVNIZHNEIW-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CC1=CC(NC(=N1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 371
• Topological Polar Surface Area: 146

Additional information on 6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one

6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one: A Comprehensive Overview

The compound with CAS No. 1172920-62-5, known as 6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's structure incorporates a pyrimidinone core, a methylthio group at position 2, and a thiomethyl group substituted with a 5-methyl-1,3,4-thiadiazole moiety at position 6. These structural features contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the antimicrobial activity of this compound, particularly against a range of bacterial and fungal pathogens. The presence of sulfur-containing groups, such as the thiomethyl and methylthio substituents, plays a crucial role in enhancing its bioactivity. Sulfur is a key element in many bioactive molecules due to its ability to form strong bonds with other atoms and participate in various biochemical reactions. The 1,3,4-thiadiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is also known for its contribution to the molecule's stability and reactivity.

In addition to its antimicrobial properties, this compound has shown promising results in anticancer studies. Research indicates that it may inhibit the growth of cancer cells by targeting specific signaling pathways or enzymes involved in cell proliferation. The pyrimidinone core is particularly significant in this context, as it has been associated with antiproliferative activity in various cancer models. Furthermore, the molecule's ability to modulate cellular processes through its sulfur-containing groups suggests potential applications in targeted therapies.

The synthesis of 6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one involves a multi-step process that combines principles of organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrimidinone ring system and the subsequent introduction of the thiomethyl and methylthio substituents. The use of advanced synthetic techniques ensures high yields and purity of the final product. Researchers have also explored alternative synthetic routes to optimize the production process and reduce costs.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic methods, including NMR spectroscopy, IR spectroscopy, and mass spectrometry. These techniques provide detailed insights into the molecule's structure and confirm the presence of all functional groups. Additionally, computational chemistry methods have been employed to study the compound's electronic properties and predict its interactions with biological targets.

The pharmacokinetic profile of this compound is another area of active research. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for determining its suitability as a drug candidate and optimizing its delivery mechanisms. Preliminary results suggest that the compound exhibits moderate bioavailability and favorable pharmacokinetic characteristics.

Looking ahead, the potential applications of 6-{[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(methylthio)pyrimidin-4(3H)-one extend beyond antimicrobial and anticancer therapies. Its structural versatility makes it a valuable tool for exploring other therapeutic areas such as inflammation modulation or neurodegenerative diseases. Collaborative efforts between chemists and biologists are expected to unlock new insights into its mechanisms of action and expand its therapeutic potential.

In conclusion, CAS No. 1172920-62-5 represents a significant advancement in the field of medicinal chemistry. Its unique structure combines functional groups known for their bioactivity with a stable heterocyclic framework, making it an attractive candidate for drug development. As research continues to uncover its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.